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Compound of Interest

Compound Name: Procysteine

Cat. No.: B555127 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and adhering

to regulatory compliance are paramount. Procysteine (L-2-oxothiazolidine-4-carboxylic acid), a

prodrug of cysteine with antioxidant properties, requires meticulous handling and disposal due

to its classification as a hazardous substance.[1][2][3] This guide provides essential, step-by-

step procedures for the proper disposal of procysteine, ensuring the safety of laboratory

personnel and the protection of the environment.

According to its Safety Data Sheet (SDS), procysteine is classified as a hazardous chemical

that causes skin irritation, serious eye irritation, and may cause respiratory irritation.[3][4]

Therefore, all waste containing procysteine must be treated as hazardous chemical waste.

Essential Safety and Chemical Data
Before handling, it is crucial to be aware of the specific hazards and properties of procysteine.

This data, summarized from safety data sheets, informs the necessary precautions and

disposal methods.
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Property Value Source

CAS Number 19771-63-2

Molecular Formula C₄H₅NO₃S

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Acute Toxicity
Intraperitoneal TDLO: 160

mg/kg (mouse)

Solubility
DMF: 30 mg/mlDMSO: 30

mg/mlPBS (pH 7.2): 5 mg/ml

Physical State Solid

Personal Protective Equipment (PPE)
When handling any form of procysteine waste, wearing appropriate Personal Protective

Equipment (PPE) is mandatory to prevent exposure.

Eye Protection: Chemical safety goggles are required.

Hand Protection: Wear suitable, chemical-resistant gloves.

Body Protection: A laboratory coat must be worn.

Respiratory Protection: If handling the solid powder outside of a fume hood where dust may

be generated, a NIOSH/MSHA approved respirator is recommended. All waste preparation

should ideally occur in a chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocols
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Adherence to institutional, local, state, and federal regulations for chemical waste disposal is

mandatory. The following protocols provide a direct, operational guide for managing different

forms of procysteine waste.

Protocol 1: Unused or Expired Solid Procysteine
Containerization: Ensure the original container is securely sealed. If the original container is

compromised, place it inside a larger, compatible, and properly labeled secondary container.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "Procysteine (L-2-oxothiazolidine-4-carboxylic acid)".

Storage: Store the container in a designated Satellite Accumulation Area (SAA) away from

incompatible materials.

Disposal: Arrange for pickup by your institution's Environmental Health & Safety (EHS)

department or a licensed hazardous waste disposal service.

Protocol 2: Procysteine Solutions
Collection: Collect all aqueous and solvent-based solutions containing procysteine in a

dedicated, leak-proof, and chemically compatible waste container. Do not dispose of

procysteine solutions down the drain.

Container Capping: Keep the waste container securely closed except when adding waste.

Labeling: Label the container with "Hazardous Waste," the full chemical name

("Procysteine"), the solvent(s) used, and the estimated concentration or percentage of each

component.

Storage and Disposal: Store the container in a secondary containment tray within a

designated SAA and arrange for pickup by EHS.

Protocol 3: Contaminated Labware and Debris
Segregation: Treat all items that have come into direct contact with procysteine, such as

gloves, pipette tips, weigh boats, and paper towels, as solid hazardous waste.
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Collection: Place these contaminated materials into a designated, sealed plastic bag or a

lined, leak-proof container.

Labeling: Clearly label the bag or container as "Hazardous Waste" and specify the

contaminant (e.g., "Debris contaminated with Procysteine").

Disposal: Store and dispose of the container alongside other solid chemical waste according

to institutional guidelines.

Protocol 4: Empty Procysteine Containers
Decontamination: To be considered non-hazardous, empty containers must be triple-rinsed

with a suitable solvent (e.g., water, if appropriate for the original carrier).

Rinsate Collection: The first rinse must be collected and disposed of as liquid hazardous

waste, following Protocol 2. Subsequent rinses may be permissible for sewer disposal, but

this must be confirmed with your institution's EHS department.

Final Disposal: Once thoroughly rinsed and air-dried, deface or remove all original labels

from the container. The clean container can then be disposed of in the regular trash or

designated glass disposal, as per institutional policy.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is critical to contain the hazard.

Alert Personnel: Immediately notify others in the vicinity.

Assess the Spill: Determine the extent of the spill.

Minor Spill: For small spills of solid procysteine, gently sweep or scoop the material to

avoid generating dust and place it into a sealed container for disposal as hazardous

waste. Absorb small liquid spills with an inert material like vermiculite or sand, then place

the absorbent in a sealed container for disposal. Clean the spill area with a damp cloth

and dispose of the cleaning materials as hazardous waste.

Major Spill: For large spills, evacuate the area immediately. Alert your institution's

emergency response team or EHS department for assistance. Only personnel with
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specialized training and appropriate PPE should manage major spills.

Waste Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

procysteine waste in a laboratory setting.
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Caption: Decision workflow for the safe disposal of procysteine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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